2-Amino-5-chloro-N-[3-(1H-imidazol-1-yl)propyl]benzamide

• CAS No.: 90259-73-7
• Molecular Formula: C13H15ClN4O
• Molecular Weight: 278.74 g/mol
• IUPAC Name: 2-amino-5-chloro-N-(3-imidazol-1-ylpropyl)benzamide
• InChI: InChI=1S/C13H15ClN4O/c14-10-2-3-12(15)11(8-10)13(19)17-4-1-6-18-7-5-16-9-18/h2-3,5,7-9H,1,4,6,15H2,(H,17,19)
• InChI Key: AKSHYZIVQLGDII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)NCCCN2C=CN=C2)N

Description

2-Amino-5-chloro-N-[3-(1H-imidazol-1-yl)propyl]benzamide is a useful research compound. Its molecular formula is C13H15ClN4O and its molecular weight is 278.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

When 5-chloroisatoic anhydride was reacted with 1H-imidazole-1-propanamine by the procedure of Example 11, the above compound, mp 155°-157° C., was obtained.

Synthesis routes and methods II

Procedure details

5-Chloroisatoic anhydride (26.7 g) was added in portions to a stirred solution of 3-imidazol-1-ylpropylamine (17.2 g) in dioxan (150 ml) over a period of 15 minutes. Stirring was continued for 40 minutes before the solution was evaporated in vacuo to give 5-chloro-2-amino-N-(3-imidazol-1-ylpropyl)benzamide as a buff coloured solid, used without further purification.